2,6-difluoro-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C20H22F3N3O/c1-25-9-11-26(12-10-25)18(14-5-7-15(21)8-6-14)13-24-20(27)19-16(22)3-2-4-17(19)23/h2-8,18H,9-13H2,1H3,(H,24,27)
• InChI Key: IXBBLPBGIZUDAG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=C(C=CC=C2F)F)C3=CC=C(C=C3)F
• Molecular Formula: C20H22F3N3O
• Molecular Weight: 377.4 g/mol

Description

2,6-difluoro-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide is a chemical compound that is commonly used in scientific research. This compound is a potent and selective antagonist of the dopamine D3 receptor, which is a target for the treatment of various neurological disorders.

Mechanism of Action

2,6-difluoro-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide is a selective antagonist of the dopamine D3 receptor. This means that it binds to the receptor and prevents dopamine from binding and activating it. This results in a decrease in the activity of the dopamine D3 receptor. The exact mechanism by which this compound exerts its effects is not fully understood, but it is thought to involve the modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,6-difluoro-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide are primarily related to its effects on the dopamine D3 receptor. By blocking this receptor, this compound can modulate the release of dopamine and other neurotransmitters. This can have effects on mood, motivation, and reward. In addition, this compound may also have effects on other receptors and signaling pathways, which could contribute to its overall effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2,6-difluoro-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to specifically study the effects of this receptor without interference from other receptors. However, one limitation of this compound is that it may have off-target effects on other receptors or signaling pathways, which could complicate the interpretation of results.

Future Directions

There are several future directions for research on 2,6-difluoro-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide. One direction is to further investigate its effects on the dopamine D3 receptor and its potential therapeutic applications in neurological disorders. Another direction is to study its effects on other receptors and signaling pathways to better understand its overall effects. Additionally, further research is needed to optimize the synthesis method of this compound and to develop more potent and selective dopamine D3 receptor antagonists.

Synthesis Methods

The synthesis of 2,6-difluoro-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide involves several steps. The first step is the reaction of 4-fluoroaniline with 1-bromo-2,6-difluorobenzene to form 2,6-difluoro-N-(4-fluorophenyl)benzamide. The second step is the reaction of this intermediate with 1-(4-methylpiperazin-1-yl)-2-(2-nitrophenyl)ethanone to form 2,6-difluoro-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide.

Scientific Research Applications

2,6-difluoro-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide is commonly used in scientific research to study the dopamine D3 receptor. This receptor is involved in the regulation of mood, motivation, and reward. Dysregulation of this receptor has been implicated in various neurological disorders, including addiction, depression, and schizophrenia. Therefore, this compound is a valuable tool for investigating the role of the dopamine D3 receptor in these disorders.